Cas no 1251605-18-1 (N-(3-methylphenyl)-2-{4-(4-phenylpiperazin-1-yl)pyrimidin-2-ylsulfanyl}acetamide)

• Product Name: N-(3-methylphenyl)-2-{4-(4-phenylpiperazin-1-yl)pyrimidin-2-ylsulfanyl}acetamide
• CAS No: 1251605-18-1
• MF: C₂₃H₂₅N₅OS
• MW: 419.542503118515
• CID: 6408122
• PubChem ID: 49663216
• Update Time: 2025-06-30

N-(3-methylphenyl)-2-{4-(4-phenylpiperazin-1-yl)pyrimidin-2-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-methylphenyl)-2-{4-(4-phenylpiperazin-1-yl)pyrimidin-2-ylsulfanyl}acetamide
• AKOS024484423
• F3406-5572
• VU0623435-1
• 1251605-18-1
• 2-((4-(4-phenylpiperazin-1-yl)pyrimidin-2-yl)thio)-N-(m-tolyl)acetamide
• N-(3-methylphenyl)-2-[4-(4-phenylpiperazin-1-yl)pyrimidin-2-yl]sulfanylacetamide
• N-(3-methylphenyl)-2-{[4-(4-phenylpiperazin-1-yl)pyrimidin-2-yl]sulfanyl}acetamide

• Inchi： 1S/C23H25N5OS/c1-18-6-5-7-19(16-18)25-22(29)17-30-23-24-11-10-21(26-23)28-14-12-27(13-15-28)20-8-3-2-4-9-20/h2-11,16H,12-15,17H2,1H3,(H,25,29)
• InChI Key： RHHWQXOUJPXYRL-UHFFFAOYSA-N
• SMILES： S(CC(NC1=CC=CC(C)=C1)=O)C1=NC=CC(=N1)N1CCN(C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 419.17798161g/mol
• Monoisotopic Mass: 419.17798161g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 536
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 86.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on N-(3-methylphenyl)-2-{4-(4-phenylpiperazin-1-yl)pyrimidin-2-ylsulfanyl}acetamide

N-(3-Methylphenyl)-2-{4-(4-phenylpiperazin-1-yl)pyrimidin-2-ylsulfanyl}acetamide: A Comprehensive Overview

The compound with CAS No. 1251605-18-1, known as N-(3-methylphenyl)-2-{4-(4-phenylpiperazin-1-yl)pyrimidin-2-ylsulfanyl}acetamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its complex structure, which incorporates multiple functional groups and heterocyclic systems, making it a promising candidate for various therapeutic applications.

At its core, the molecule features a pyrimidine ring, a six-membered aromatic heterocycle with two nitrogen atoms at positions 1 and 3. This pyrimidine ring is substituted at position 4 with a 4-phenylpiperazine group, which adds significant structural complexity and potential bioactivity. Piperazine, a six-membered amine-containing ring, is commonly found in pharmaceutical agents due to its ability to form hydrogen bonds and interact with biological targets. The presence of a phenyl group on the piperazine further enhances the molecule's hydrophobicity and potential for binding to specific receptor sites.

Another key structural element is the sulfanyl (thioether) group connecting the pyrimidine ring to an acetamide moiety. The acetamide group, which consists of an acetyl group attached to an amide, plays a crucial role in modulating the molecule's physicochemical properties, such as solubility and permeability. The methyl group attached to the phenyl ring in the acetamide portion introduces additional steric effects, which can influence the molecule's interactions with biological systems.

Recent studies have highlighted the potential of this compound as a modulator of various biological pathways. For instance, research has shown that N-(3-methylphenyl)-2-{4-(4-phenylpiperazin-1-yl)pyrimidin-2-ylsulfanyl}acetamide exhibits potent inhibitory activity against certain kinase enzymes, which are critical targets in cancer therapy. Its ability to selectively bind to these enzymes suggests that it could serve as a lead compound for the development of novel anti-cancer agents.

In addition to its enzymatic activity, this compound has also been investigated for its potential role in neurodegenerative diseases. Preclinical studies have demonstrated that it may possess neuroprotective properties by inhibiting oxidative stress and modulating mitochondrial function. These findings underscore its versatility as a multi-targeted agent with broad therapeutic implications.

The synthesis of N-(3-methylphenyl)-2-{4-(4-phenylpiperazin-1-yl)pyrimidin-2-ylsulfanyl}acetamide involves a series of intricate organic reactions, including nucleophilic aromatic substitution and coupling reactions. Researchers have optimized these processes to achieve high yields and purity, ensuring that the compound is suitable for both preclinical and clinical studies.

From an analytical standpoint, this compound has been thoroughly characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These analyses have provided detailed insights into its molecular structure, conformational flexibility, and stereochemistry.

In terms of pharmacokinetics, studies have shown that N-(3-methylphenyl)-2-{4-(4-phenylpiperazin-1-yl)pyrimidin-2-y l s u l f a n y l}acetamide exhibits favorable absorption profiles in preclinical models. Its ability to permeate cellular membranes efficiently suggests that it may have good bioavailability when administered systemically.

Looking ahead, ongoing research is focused on refining this compound's pharmacological properties through structure-based drug design. By leveraging computational modeling tools and experimental validation, scientists aim to enhance its potency, selectivity, and safety profile for eventual translation into clinical practice.

In conclusion, N-(3-methylphenyl)-2-{4-(4-ph en y l p i p e r a z i n - 1 - y l ) p y r i m i d i n - 2 - y l s u l f a n y l } acetamide represents a cutting-edge advancement in medicinal chemistry. Its unique structure, coupled with promising biological activity across multiple therapeutic areas, positions it as a compelling candidate for future drug development efforts.